Cas no 1804906-88-4 (Ethyl 4-cyano-2-ethyl-6-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-6-methylphenylacetate
• CAS No: 1804906-88-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5010046
• Update Time: 2025-07-17

Ethyl 4-cyano-2-ethyl-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-6-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-12-7-11(9-15)6-10(3)13(12)8-14(16)17-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： OBYFSQUSHNIDRI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C)=CC(C#N)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 4-cyano-2-ethyl-6-methylphenylacetate

Ethyl 4-cyano-2-ethyl-6-methylphenylacetate (CAS No. 1804906-88-4): A Comprehensive Overview

Ethyl 4-cyano-2-ethyl-6-methylphenylacetate, identified by its CAS number 1804906-88-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. Its unique chemical properties make it a subject of interest for researchers seeking innovative solutions in synthetic chemistry and drug discovery.

The molecular formula of Ethyl 4-cyano-2-ethyl-6-methylphenylacetate can be represented as C₁₄H₁₅NO₂, highlighting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of functional groups such as the cyano group (-CN) and the ester moiety (-COOCH₂CH₃) contributes to its distinct reactivity and utility in chemical synthesis. These features are particularly relevant in the context of modern pharmaceutical research, where the design of molecules with specific biological activities is paramount.

In recent years, Ethyl 4-cyano-2-ethyl-6-methylphenylacetate has been studied for its potential role in the synthesis of bioactive molecules. The cyano group, known for its ability to participate in various chemical transformations, including nucleophilic addition reactions, makes this compound a valuable intermediate in organic synthesis. Additionally, the ester group can be hydrolyzed or converted into other functional derivatives, offering flexibility in molecular design. These characteristics have positioned Ethyl 4-cyano-2-ethyl-6-methylphenylacetate as a compound of interest for researchers aiming to develop new drugs or agrochemicals.

The pharmaceutical industry has shown particular interest in compounds that can serve as scaffolds for drug development. Ethyl 4-cyano-2-ethyl-6-methylphenylacetate, with its intricate aromatic system and multiple reactive sites, fits well into this category. Researchers have explored its potential as a precursor for molecules targeting various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The compound's structural motifs are reminiscent of known pharmacophores, suggesting that it could be modified to enhance biological activity and selectivity.

One of the most compelling aspects of Ethyl 4-cyano-2-ethyl-6-methylphenylacetate is its versatility in synthetic chemistry. The cyano group can be reduced to an amine or converted into a nitrile oxide intermediate, while the ester group can be used to introduce other functional groups through transesterification reactions. This adaptability allows chemists to tailor the compound's properties for specific applications. For instance, modifications at the ethyl substituent could alter solubility or metabolic stability, making it more suitable for certain biological systems.

The agrochemical sector also benefits from the study of compounds like Ethyl 4-cyano-2-ethyl-6-methylphenylacetate. Its structural features suggest potential applications in the development of novel pesticides or herbicides. The ability to modify its chemical structure allows researchers to optimize its efficacy against specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and the need for innovative solutions to pest management.

In academic research, Ethyl 4-cyano-2-ethyl-6-methylphenylacetate has been utilized as a model compound to explore new synthetic methodologies and reaction pathways. Its complex structure provides a challenging yet rewarding platform for chemists to develop innovative techniques in organic synthesis. Such advancements not only contribute to the field but also open up new possibilities for drug discovery and material science.

The use of computational chemistry has further enhanced the understanding of Ethyl 4-cyano-2-ethyl-6-methylphenylacetate's properties. Molecular modeling studies have provided insights into its interactions with biological targets and its potential pharmacological effects. These simulations have helped researchers predict how modifications to the molecule might influence its biological activity, guiding experimental design and optimizing drug candidates.

The safety and handling of Ethyl 4-cyano-2-ethyl-6-methylphenylacetate are critical considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Storage conditions should also be carefully controlled to prevent degradation or unwanted reactions.

The future prospects of Ethyl 4-cyano-2-ethyl-6-methylphenylacetate are promising, with ongoing research expected to uncover new applications and functionalities. As synthetic chemistry continues to evolve, this compound will likely play a significant role in developing next-generation pharmaceuticals and agrochemicals. Its unique combination of structural features makes it a versatile tool for scientists working at the intersection of chemistry and biology.